![molecular formula C15H16N2O3 B4772038 N'-(4-isopropoxybenzylidene)-2-furohydrazide](/img/structure/B4772038.png)
N'-(4-isopropoxybenzylidene)-2-furohydrazide
Overview
Description
N-(4-isopropoxybenzylidene)-2-furohydrazide, commonly known as Furosemide, is a potent diuretic drug that is widely used in the treatment of various medical conditions such as hypertension, edema, and congestive heart failure. This drug is known for its ability to increase the excretion of water and electrolytes from the body, leading to a reduction in fluid retention and swelling.
Mechanism of Action
Furosemide acts by inhibiting the reabsorption of sodium and chloride ions in the ascending limb of the loop of Henle in the kidney. This leads to increased excretion of water and electrolytes from the body, resulting in a reduction in fluid retention and swelling. Furosemide also has a vasodilatory effect, which can help to reduce blood pressure.
Biochemical and Physiological Effects:
Furosemide has several biochemical and physiological effects on the body. It can cause a reduction in blood volume, which leads to a decrease in cardiac output and blood pressure. Furosemide can also cause a decrease in potassium and magnesium levels in the body, which can lead to electrolyte imbalances. In addition, Furosemide can cause an increase in uric acid levels, which can lead to gout in some individuals.
Advantages and Limitations for Lab Experiments
Furosemide has several advantages for lab experiments. It is a potent diuretic drug that can be used to induce fluid and electrolyte imbalances in animal models. Furosemide can also be used to study the effects of diuretics on various physiological systems such as the cardiovascular and renal systems. However, there are also some limitations to the use of Furosemide in lab experiments. It can cause significant changes in electrolyte levels, which can affect the results of experiments. In addition, Furosemide can cause significant changes in blood pressure, which can affect the cardiovascular system.
Future Directions
There are several future directions for the study of Furosemide. One area of research is the development of new diuretic drugs that have fewer side effects than Furosemide. Another area of research is the study of the effects of Furosemide on various physiological systems such as the immune system and the nervous system. Finally, there is a need for more research on the long-term effects of Furosemide on the body, particularly in individuals who take the drug for extended periods of time.
Scientific Research Applications
Furosemide has been extensively studied for its therapeutic effects in various medical conditions. It is commonly used in the treatment of hypertension, edema, and congestive heart failure. Furosemide has also been studied for its potential use in the treatment of acute kidney injury, acute lung injury, and cerebral edema.
Properties
IUPAC Name |
N-[(Z)-(4-propan-2-yloxyphenyl)methylideneamino]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O3/c1-11(2)20-13-7-5-12(6-8-13)10-16-17-15(18)14-4-3-9-19-14/h3-11H,1-2H3,(H,17,18)/b16-10- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMTICZPGPPIADR-YBEGLDIGSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C=NNC(=O)C2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)OC1=CC=C(C=C1)/C=N\NC(=O)C2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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